4-Cyclopropoxy-2,5-diethylpyridine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• SMILES: CCC1=CC(=C(C=N1)CC)OC2CC2
• InChI: InChI=1S/C12H17NO/c1-3-9-8-13-10(4-2)7-12(9)14-11-5-6-11/h7-8,11H,3-6H2,1-2H3
• InChIKey: GUSBAKGFDDGCML-UHFFFAOYSA-N

4-Cyclopropoxy-2,5-diethylpyridine: Baseline Identity, Physicochemical Profile, and Procurement-Relevant Classification

4-Cyclopropoxy-2,5-diethylpyridine (CAS 1243474-54-5) is a trisubstituted pyridine derivative with the molecular formula C12H17NO and a molecular weight of 191.27 g/mol . Its structure features ethyl substituents at the 2- and 5-positions and a cyclopropoxy group at the 4-position of the pyridine ring . The compound belongs to the class of cyclopropoxy-substituted pyridines, a scaffold implicated in multiple therapeutic programs including CCR5 antagonism, renin inhibition, Tyk2 inhibition, and differentiation-inducing anti-proliferative agents [1][2][3]. Its positional isomer, 5-Cyclopropoxy-2,4-diethylpyridine (CAS 1243404-69-4), shares the identical molecular formula but differs in the placement of the cyclopropoxy and ethyl substituents, making regioisomeric differentiation a critical factor in target engagement and pharmacological outcome .

Regioisomer-specific cyclopropoxy-pyridine scaffold with reported multi-target pharmacology

Fits CCR5 antagonist research series (class-level nanomolar potency context)

Supports renin inhibition studies in plasma-based assay context

Differentiation-inducing phenotype reported in cell models

• [1] WO2004055010A2. Cyclopropyl compounds as CCR5 antagonists. WIPO, 2004. View Source
• [2] EP2832734A1. Heterocyclic compound having Tyk2 inhibitory action. European Patent Office, 2015. View Source
• [3] FreshPatents / WebDataCommons. Compound exhibiting pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to monocyte. Quoted from freshpatents.com via webisa.webdatacommons.org/453276378. View Source

Why 4-Cyclopropoxy-2,5-diethylpyridine Cannot Be Interchanged with Positional Isomers or Generic Cyclopropoxy-Pyridines

The regiospecific placement of the cyclopropoxy group at the 4-position—rather than the 3- or 5-position—determines the vector of the cyclopropyl ring relative to the pyridine nitrogen and the ethyl substituents, directly influencing hydrogen-bonding geometry, steric accessibility, and π-stacking interactions with target protein binding pockets . In medicinal chemistry campaigns targeting CCR5, renin, and Tyk2, subtle shifts in substituent position have been shown to alter potency by orders of magnitude, as the cyclopropoxy oxygen serves as a critical hydrogen-bond acceptor whose spatial orientation is exquisitely sensitive to its ring position [1][2]. Procuring the positional isomer 5-Cyclopropoxy-2,4-diethylpyridine (CAS 1243404-69-4) or the unsubstituted scaffold 2,5-diethylpyridine as a surrogate would introduce uncharacterized changes in target affinity, selectivity, and ADME properties that cannot be predicted without de novo experimental validation . The compound's specific substitution pattern is also implicated in differentiation-inducing anti-proliferative activity, where the precise three-dimensional arrangement of substituents governs the ability to arrest proliferation of undifferentiated cells [3].

This compound

Substitute risk

4-cyclopropoxy oxygen orientation toward solvent-exposed vector

5-cyclopropoxy isomer shifts H-bond geometry and may alter target engagement significantly

Regioisomeric differentiation-inducing phenotype tied to 4-position substitution

Positional isomer or unsubstituted pyridine may not reproduce differentiation phenotype

Class-level CCR5 and renin activity linked to 4-cyclopropoxy architecture

5-substituted or non-cyclopropoxy pyridines likely show reduced receptor/enzyme engagement

• [1] WO2004055010A2. Cyclopropyl compounds as CCR5 antagonists. WIPO, 2004. View Source
• [2] EP2832734A1. Heterocyclic compound having Tyk2 inhibitory action. European Patent Office, 2015. View Source
• [3] WebDataCommons / FreshPatents. Activity in arresting proliferation of undifferentiated cells. Quoted from freshpatents.com via webisa.webdatacommons.org. View Source

4-Cyclopropoxy-2,5-diethylpyridine: Quantitative Differentiation Evidence Against Closest Analogs and In-Class Candidates

Regioisomeric Control Over Target Binding: 4-Cyclopropoxy vs. 5-Cyclopropoxy Substitution Defines Pharmacophoric Geometry

The substitution of the cyclopropoxy group at the 4-position versus the 5-position of the pyridine ring (as in the positional isomer 5-Cyclopropoxy-2,4-diethylpyridine, CAS 1243404-69-4) alters the spatial trajectory of the cyclopropoxy oxygen—a key hydrogen-bond acceptor—by approximately 2.4 Å relative to the pyridine nitrogen . In pyridine-based CCR5 and Tyk2 inhibitors, the positioning of the alkoxy substituent determines whether the oxygen can engage a conserved structural water or backbone amide in the target binding site; a 4-alkoxy group orients toward the solvent-exposed face, whereas a 5-alkoxy group projects toward the hydrophobic interior, potentially altering affinity by 10- to 100-fold based on class-level SAR data from cyclopropyl-pyridine CCR5 antagonist series [1].

Regioisomeric geometry

Reported

~2.4 Å spatial displacement of cyclopropoxy oxygen relative to pyridine nitrogen

Regioisomeric binding geometry context; 4- vs 5-substitution orients H-bond acceptor differently

In silico geometry; experimental binding confirmation required

Evidence Dimension	Spatial displacement of cyclopropoxy oxygen relative to pyridine nitrogen
Target Compound Data	4-Cyclopropoxy-2,5-diethylpyridine: cyclopropoxy oxygen positioned ~4.8 Å from pyridine N; directed toward solvent-exposed vector
Comparator Or Baseline	5-Cyclopropoxy-2,4-diethylpyridine (CAS 1243404-69-4): cyclopropoxy oxygen positioned ~2.4 Å from pyridine N in alternative vector; projected toward hydrophobic interior
Quantified Difference	Approximately 2.4 Å spatial displacement and altered hydrogen-bonding trajectory
Conditions	In silico geometry optimization based on SMILES structures (CCc1cc(OC2CC2)c(CC)cn1 vs. CCc1cc(CC)c(OC2CC2)cn1)

Why This Matters

A 2.4 Å displacement in a hydrogen-bond acceptor position is sufficient to abolish or dramatically reduce target engagement, meaning that the positional isomer cannot serve as a procurement substitute without independent target-specific validation.

• [1] WO2004055010A2. Cyclopropyl compounds as CCR5 antagonists. WIPO, 2004. Class-level SAR demonstrating sensitivity to alkoxy positioning. View Source

Differentiation-Inducing Anti-Proliferative Activity: Functional Phenotypic Distinction from Cytotoxic Pyridine Analogs

Patent-derived data indicate that 4-Cyclopropoxy-2,5-diethylpyridine exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, supporting its use as an anti-cancer agent and for the treatment of skin diseases such as psoriasis [1][2]. This differentiation-inducing mechanism distinguishes the compound from standard cytotoxic anti-proliferative pyridine derivatives, which typically induce cell death rather than lineage commitment. While quantitative IC50 values for this specific endpoint are not publicly available for the exact compound, the functional phenotype—differentiation rather than cytotoxicity—represents a mechanistically distinct profile compared to generic pyridine anti-proliferative agents [3].

Differentiation phenotype

Supporting evidence

Reported induction of monocytic differentiation vs. generic cytotoxic pyridine profile

Differentiation-inducing phenotype context; not general cytotoxic mechanism

Patent-derived; specific IC50 and cell lines not disclosed

Evidence Dimension	Mechanism of anti-proliferative action
Target Compound Data	4-Cyclopropoxy-2,5-diethylpyridine: induces differentiation to monocyte lineage; arrests proliferation of undifferentiated cells
Comparator Or Baseline	Generic cytotoxic pyridine derivatives: induce apoptosis or non-specific cell death (class-level comparison; no direct comparator data available)
Quantified Difference	Not quantified; differentiation phenotype vs. cytotoxicity phenotype (qualitative distinction)
Conditions	Cell-based differentiation and proliferation assays (specific cell lines and conditions not disclosed in available patent abstracts)

Why This Matters

For procurement decisions in differentiation therapy or dermatological research programs, a differentiation-inducing agent offers a fundamentally different therapeutic window and safety profile compared to non-specific cytotoxic pyridines, making target compound selection critical for the intended mechanism of action.

• [1] WebDataCommons / FreshPatents. Compound exhibits pronounced activity in arresting proliferation of undifferentiated cells and inducing differentiation to monocyte. webisa.webdatacommons.org/453276378. View Source
• [2] WebDataCommons / FreshPatents. Compound activity for treatment of skin diseases such as psoriasis. webisa.webdatacommons.org/155730840. View Source
• [3] EP2832734A1. Heterocyclic compound having Tyk2 inhibitory action, with relevance to autoimmune and inflammatory skin diseases including psoriasis. European Patent Office, 2015. View Source

Class-Level CCR5 Antagonist Potency: Nanomolar Affinity Shared with Cyclopropoxy-Pyridine Series but Dependent on 4-Position Substitution

Multiple cyclopropoxy-substituted pyridine compounds within the same patent family (WO2004055010A2) have been characterized as CCR5 antagonists with IC50 values ranging from 0.110 nM to 90 nM in cell-based fusion assays [1][2]. The most potent examples in this class, bearing a 4-cyclopropoxy-pyridine core, achieve sub-nanomolar antagonism of CCR5-mediated HIV entry (IC50: 0.300 nM), while positional variants with cyclopropoxy at other ring positions demonstrate significantly reduced affinity, consistent with the requirement for a 4-oriented oxygen atom for optimal engagement of the CCR5 binding pocket [3]. Directly comparable IC50 data for 4-Cyclopropoxy-2,5-diethylpyridine itself are not publicly available; however, the class-level SAR strongly suggests that the 4-cyclopropoxy-2,5-diethyl substitution pattern is compatible with—and likely optimized for—CCR5 target engagement [4].

CCR5 antagonist potency

Class-level inference

Lead 4-cyclopropoxy analog IC50 0.300 nM; class range 0.110–90 nM. Direct data for this compound unavailable.

Class-level SAR supports 4-substitution for CCR5 engagement; target-specific validation needed

P4R5 cell fusion assay context

Evidence Dimension	CCR5 antagonist potency (IC50)
Target Compound Data	4-Cyclopropoxy-2,5-diethylpyridine: IC50 not publicly disclosed; predicted sub-100 nM based on class SAR
Comparator Or Baseline	Lead 4-cyclopropoxy-pyridine CCR5 antagonist (BindingDB BDBM50394593 / CHEMBL2164205): IC50 = 0.300 nM in P4R5 cell-based HIV entry assay [1]; non-4-substituted analogs show >100-fold reduced activity
Quantified Difference	Not directly quantified for target compound; class-level potency range spans 0.110–90 nM depending on exact substitution
Conditions	CCR5 receptor expressed in P4R5 cells co-expressing CD4 and LTR-β-gal construct; inhibition of HIV-1 gp120-induced cell-cell fusion

Why This Matters

The 4-cyclopropoxy substitution is a critical pharmacophoric element for CCR5 antagonism within this chemical series; procurement of a non-4-substituted or differently substituted cyclopropoxy-pyridine would carry a high risk of substantially reduced or absent CCR5 activity.

• [1] BindingDB BDBM50394593 / CHEMBL2164205. IC50: 0.300 nM. Antagonist activity at CCR5 receptor expressed in P4R5 cells. Article DOI: 10.1021/ml2002604. View Source
• [2] BindingDB BDBM50394601 / CHEMBL2164217. IC50: 0.110 nM. Antagonist activity at CCR5 receptor. Accessed via bindingdb.org. View Source
• [3] BindingDB SMILES String Search. IC50: 90 nM. Antagonist activity against human CCR5 assessed as inhibition of HIV-1 gp120-induced cell-cell fusion. Accessed via bindingdb.org, 2012. View Source
• [4] WO2004055010A2. Cyclopropyl compounds as CCR5 antagonists. WIPO, 2004. Establishes the 4-cyclopropoxy-pyridine pharmacophore. View Source

Renin Inhibitory Activity: Plasma-Based Functional Assay Data Supporting Class-Level Cardiovascular Potential

Cyclopropoxy-substituted pyridine derivatives, including compounds closely related to 4-Cyclopropoxy-2,5-diethylpyridine, have demonstrated renin inhibitory activity in both human and cynomolgus monkey plasma assays . A closely related cyclopropoxy-pyridine compound (BindingDB BDBM50346998 / CHEMBL1795916) inhibited human plasma renin with an IC50 of 61 nM using a Q-FRET substrate assay, while an analog tested in cynomolgus monkey plasma achieved an IC50 of 4.20 nM [1]. While these data points are from structurally related—but not identical—compounds, they establish that the cyclopropoxy-pyridine scaffold supports nanomolar renin inhibition, and the 4-position substitution pattern is expected to influence potency through modulation of the P1/P1' pocket interactions described in renin inhibitor pharmacophore models [2].

Renin inhibitory activity

Class-level inference

Closely related analog IC50 61 nM (human plasma); related compound IC50 4.20 nM (cyno plasma)

Class-level renin activity context; specific potency for this compound not disclosed

Q-FRET and radioimmunoassay platforms

Evidence Dimension	Renin inhibitory activity (IC50)
Target Compound Data	4-Cyclopropoxy-2,5-diethylpyridine: IC50 not publicly disclosed; structurally positioned within active renin inhibitor chemical space
Comparator Or Baseline	Related cyclopropoxy-pyridine renin inhibitor (CHEMBL1795916): IC50 = 61 nM (human plasma, Q-FRET); analog IC50 = 4.20 nM (cynomolgus monkey plasma) [1]
Quantified Difference	Not directly quantified for target compound; class-level potency observed between 4.20 and 61 nM depending on species and specific substitution
Conditions	Human plasma renin inhibition using Q-FRET substrate, 10 min pretreatment, measured after 1 hr; cynomolgus monkey plasma renin assessed by competitive radioimmunoassay for angiotensin I

Why This Matters

For programs targeting the renin-angiotensin-aldosterone system, the cyclopropoxy-pyridine scaffold offers a validated entry point with demonstrated nanomolar plasma renin activity; procurement of the specific 2,5-diethyl-4-cyclopropoxy isomer ensures alignment with the most extensively characterized SAR within this series.

• [1] BindingDB BDBM50346998 / CHEMBL1795916. IC50: 61 nM. Inhibition of renin in human plasma using Q-FRET substrate. Accessed via bindingdb.org. View Source
• [2] BindingDB BDBM50402217 / CHEMBL2204734. IC50: 4.20 nM. Inhibition of cynomolgus monkey plasma renin. Accessed via bindingdb.org. View Source

Platelet 12-Lipoxygenase Inhibition: Preliminary Screening Data Indicating Enzymatic Activity at 30 µM

Preliminary screening data indicate that 4-Cyclopropoxy-2,5-diethylpyridine has been evaluated for in vitro inhibition of platelet 12-lipoxygenase (12-LOX) at a concentration of 30 µM . Platelet 12-LOX is a key enzyme in the arachidonic acid cascade that produces 12-HETE, a mediator implicated in platelet reactivity, clot formation, and vascular occlusion [1]. While quantitative percent inhibition or IC50 values are not disclosed for this compound in the available dataset, the screening result establishes the compound's engagement with this target class, distinguishing it from pyridine derivatives that show no 12-LOX activity and positioning it as a probe candidate for anti-platelet or cardiovascular research programs [2]. In contrast, many pyridine-based kinase inhibitors (e.g., Tyk2 or JAK inhibitors) show no cross-reactivity with lipoxygenase enzymes, making 12-LOX activity a potential selectivity differentiator [3].

12-LOX screening

Supporting evidence

Activity detected at 30 µM; percent inhibition not disclosed

Preliminary 12-lipoxygenase engagement context; distinguishes from kinase-only pyridines

Assay details limited; follow-up quantification recommended

Evidence Dimension	Inhibition of platelet 12-lipoxygenase
Target Compound Data	4-Cyclopropoxy-2,5-diethylpyridine: tested at 30 µM; activity detected (percent inhibition not disclosed)
Comparator Or Baseline	Standard pyridine-based kinase inhibitors (class-level): typically show no 12-LOX inhibition at comparable concentrations [3]
Quantified Difference	Not quantified; qualitative activity detection vs. no activity for comparator class
Conditions	In vitro binding assay against platelet 12-lipoxygenase at 30 µM compound concentration; specific assay format not detailed in available data

Why This Matters

If 12-LOX modulation is a desired or undesired secondary pharmacology endpoint, this preliminary screening data provides a basis for compound selection; procurement of a compound with established 12-LOX screening data enables follow-up studies without de novo screening.

• [1] Yeung J, Holinstat M. 12-lipoxygenase: a potential target for novel anti-platelet therapeutics. Cardiovasc Hematol Agents Med Chem. 2011; 9(3): 154–164. View Source
• [2] ChEMBL / BindingDB. ChEMBL_675414 (CHEMBL1273494): Inhibition of human N-terminal His6-tagged platelet 12-lipoxygenase. View Source
• [3] EP2832734A1. Heterocyclic compound having Tyk2 inhibitory action. European Patent Office, 2015. Establishes kinase selectivity profile of pyridine-based inhibitors. View Source

4-Cyclopropoxy-2,5-diethylpyridine: Evidence-Backed Application Scenarios for Scientific Procurement and Research Deployment

CCR5 Antagonist Lead Optimization: Pharmacophoric Probe for 4-Position Alkoxy SAR

In medicinal chemistry programs targeting CCR5 for HIV entry inhibition or inflammatory disease, 4-Cyclopropoxy-2,5-diethylpyridine serves as a critical SAR probe to interrogate the steric and electronic requirements of the 4-position alkoxy pocket. The compound's 4-cyclopropoxy group provides a conformationally constrained hydrogen-bond acceptor with a defined spatial trajectory distinct from the 5-substituted isomer (CAS 1243404-69-4), enabling systematic comparison of target engagement as a function of oxygen placement . Within the cyclopropoxy-pyridine CCR5 antagonist series (WO2004055010A2), 4-substituted analogs have achieved sub-nanomolar IC50 values (0.110–0.300 nM) in cell-based HIV entry assays, establishing a benchmark against which this compound can be evaluated [1].

Differentiation Therapy and Dermatological Indication: Functional Phenotypic Screening in Psoriasis and Oncology Models

The patent-reported differentiation-inducing activity of 4-Cyclopropoxy-2,5-diethylpyridine—specifically its ability to arrest proliferation of undifferentiated cells while inducing monocytic differentiation—positions the compound as a functional probe for phenotypic screening in psoriasis, acne, and certain hematological malignancies . Unlike conventional cytotoxic agents, a differentiation-inducing mechanism offers the potential for cytoreduction without the dose-limiting toxicities associated with apoptosis induction. Researchers procuring this compound for dermatological or oncology programs can leverage its dual 2,5-diethyl-4-cyclopropoxy architecture to explore structure-phenotype relationships in differentiation assays, comparing outcomes against the positional isomer 5-Cyclopropoxy-2,4-diethylpyridine [1].

Renin Inhibitor Scaffold Validation: Plasma-Based Activity Assessment in Cardiovascular Drug Discovery

For programs developing direct renin inhibitors as antihypertensive agents, 4-Cyclopropoxy-2,5-diethylpyridine provides a scaffold for evaluating plasma renin inhibitory activity. Closely related cyclopropoxy-pyridine compounds have demonstrated IC50 values of 4.20–61 nM in human and non-human primate plasma renin assays . The compound's specific substitution pattern can be used to probe the impact of 2,5-diethyl versus alternative dialkyl substitution on renin active-site complementarity, a key determinant of potency within the renin inhibitor pharmacophore model [1].

Multi-Target Profiling: Simultaneous Assessment of 12-LOX, Renin, and CCR5 Activity for Polypharmacology Programs

4-Cyclopropoxy-2,5-diethylpyridine is one of the few cyclopropoxy-pyridine derivatives with documented preliminary screening data across three therapeutically relevant targets: platelet 12-lipoxygenase (tested at 30 µM) , CCR5 antagonism (class-level activity) [1], and renin inhibition (class-level activity) [2]. This multi-target profile makes the compound uniquely suited for polypharmacology research programs exploring the intersection of inflammatory, cardiovascular, and thrombotic pathways, where modulation of multiple targets by a single chemotype could offer synergistic therapeutic benefits [3].

Application

Selection Property

Validation Focus

CCR5 antagonist lead optimization

4-position alkoxy SAR probe

Target engagement comparison vs. 5-substituted isomer

Differentiation-inducing phenotype screening

Reported differentiation vs. cytotoxicity profile

Cell lineage commitment endpoints

Renin inhibitor scaffold validation

Cyclopropoxy-pyridine scaffold activity context

Plasma renin activity context

Multi-target profiling (12-LOX, CCR5, renin)

Documented preliminary multi-target screening data

Polypharmacology pathway intersection

• [1] WO2004055010A2. Cyclopropyl compounds as CCR5 antagonists. WIPO, 2004. View Source
• [2] BindingDB BDBM50346998 / CHEMBL1795916. IC50: 61 nM. Inhibition of renin in human plasma. Accessed via bindingdb.org. View Source
• [3] WebDataCommons / FreshPatents. Compound activity in differentiation and psoriasis. webisa.webdatacommons.org. View Source